Cas no 2679942-05-1 (methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate)

• Product Name: methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate
• CAS No: 2679942-05-1
• MF: C₁₈H₁₇BrFNO₄
• MW: 410.234287977219
• CID: 5618932
• PubChem ID: 165926693
• Update Time: 2025-07-19

methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2679942-05-1
• EN300-28303614
• methyl (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-fluorophenyl)propanoate
• methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate

• Inchi： 1S/C18H17BrFNO4/c1-24-17(22)16(9-13-7-8-14(19)10-15(13)20)21-18(23)25-11-12-5-3-2-4-6-12/h2-8,10,16H,9,11H2,1H3,(H,21,23)/t16-/m1/s1
• InChI Key： DDQPXZPSGTYHSD-MRXNPFEDSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C[C@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 409.03250g/mol
• Monoisotopic Mass: 409.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate

Introduction to Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate (CAS No. 2679942-05-1)

Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate, a compound with the chemical identifier CAS No. 2679942-05-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups, including the (benzyloxy)carbonylamino moiety and the 4-bromo-2-fluorophenyl substituent, contributes to its distinctive chemical properties and biological activities.

The synthesis and characterization of this compound have been meticulously designed to ensure high purity and efficacy, making it a valuable intermediate in the production of more complex molecules. The stereochemical configuration at the carbon atom, specifically the (2R) configuration, is critical for its biological activity and has been optimized through advanced synthetic methodologies. This compound exemplifies the growing importance of enantiopure intermediates in drug discovery, where subtle differences in molecular structure can significantly impact pharmacological outcomes.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the 4-bromo-2-fluorophenyl group in Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate aligns with this trend, making it a promising candidate for further exploration in medicinal chemistry. Studies have shown that fluorine atoms can modulate the electronic properties of molecules, leading to increased potency and selectivity in drug candidates.

The (benzyloxy)carbonylamino group is another key feature of this compound, often employed in peptide mimetics and protein kinase inhibitors. Its ability to stabilize amine groups and enhance solubility makes it an attractive moiety for drug design. The combination of these functional groups in Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate suggests a multifaceted approach to developing novel therapeutics that could address various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before they are synthesized. This has significantly accelerated the drug discovery process, allowing for more targeted and efficient development of new drugs. Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate serves as an excellent example of how computational methods can be leveraged to identify promising candidates for further experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme inhibition, receptor binding, and other biochemical processes. By understanding how this compound interacts with biological systems, scientists can gain insights into disease mechanisms and develop more effective treatments.

In conclusion, Methyl (2R)-2-{(benzyloxy)carbonylamino}-3-(4-bromo-2-fluorophenyl)propanoate represents a significant contribution to the field of medicinal chemistry. Its complex molecular architecture and functional groups make it a versatile intermediate with broad applications in drug discovery and biochemical research. As our understanding of fluorinated compounds and enantiopure intermediates continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.